Cas no 311774-00-2 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester)
311774-00-2 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester
CAS No:311774-00-2
MF:C7H9N3O4
MW:199.164061307907
CID:300720
PubChem ID:539910
Update Time:2025-04-19
1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester
- 1,2,5-Oxadiazole-3-carboxylicacid,4-(acetylamino)-,ethylester(9CI)
- Furazan-3-carboxylic acid, 4-acetylamino-, ethyl ester
- AG-690/34652039
- Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate
- ethyl 4-acetamido-1,2,5-oxadiazole-3-carboxylate
- CHEMBL1892986
- ethyl4-acetamido-1,2,5-oxadiazole-3-carboxylate
- HMS2351H09
- AKOS000574846
- Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate #
- 311774-00-2
- HPYQBSCEKLRZLZ-UHFFFAOYSA-N
- MLS000550567
- SMR000114414
-
- Inchi： 1S/C7H9N3O4/c1-3-13-7(12)5-6(8-4(2)11)10-14-9-5/h3H2,1-2H3,(H,8,10,11)
- InChI Key： HPYQBSCEKLRZLZ-UHFFFAOYSA-N
- SMILES： O(C(C1C(=NON=1)NC(C)=O)=O)CC
Computed Properties
- Exact Mass: 199.05930578g/mol
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 94.3Ų
1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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